Cas no 154286-35-8 (Phenoxy, 3-(dimethylamino)-)
Phenoxy, 3-(dimethylamino)- structure
Product Name:Phenoxy, 3-(dimethylamino)-
CAS No:154286-35-8
MF:C8H11NO
MW:137.179042100906
CID:1328451
PubChem ID:7421
Update Time:2025-04-20
Phenoxy, 3-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Phenoxy, 3-(dimethylamino)-
- 5-Dimethylaminophenol
- EN300-37133
- m-(Dimethylamino)phenol
- STR05296
- phenol, 3-dimethylamino-
- CCRIS 4625
- m-Dimethylaminophenol
- UNII-X6Q73Z0ZIJ
- M-(N,N-DIMETHYLAMINO)PHENOL
- NCGC00091293-02
- NS00001143
- A845954
- DTXSID0025101
- NSC 62017
- MLS002152881
- CHEMBL225257
- NEOSTIGMINE METILSULFATE IMPURITY B [EP IMPURITY]
- NCGC00091293-01
- N,N-Dimethyl-m-aminophenol
- NCGC00259476-01
- 3--N,N-dimethylaminophenol
- 3-(N,N-dimethylamino)phenol
- NSC-62017
- BIDD:GT0857
- MFCD00002264
- NCGC00257012-01
- SY003817
- 3-n,n-dimethylamino phenol
- NSC62017
- DB-057757
- HMS3039G13
- 99-07-0
- 3-(Dimethylamlno)phenol
- N,N-Dimethyl-3-aminophenol
- Phenol, 3-(dimethylamino)-
- (3-Hydroxyphenyl)dimethylamine
- 3-N,N-Dimethylaminophenol
- 3-DIMETHYLAMINOPHENOL
- SCHEMBL43373
- DIMETHYLAMINO) PHENOL, 3-(
- 154286-35-8
- CAS-99-07-0
- DS-015483
- 3-Hydroxy-N,N-dimethylaniline
- 3-Dimethylamino-phenol
- Tox21_303187
- AKOS009157303
- n,n-dimethyl-m-hydroxyaniline
- SMR001224494
- 3-Hydroxyphenyl)dimethylamine
- NEOSTIGMINE BROMIDE IMPURITYB [EP IMPURITY]
- F8889-7848
- STL280464
- Tox21_201927
- 3-(Dimethylamino)phenol, 97%
- CS-W003974
- EDROPHONIUM CHLORIDE IMPURITY A [EP IMPURITY]
- Phenol, m-(dimethylamino)-
- X6Q73Z0ZIJ
- InChI=1/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H
- D0657
- W-100053
- PS-3717
- EINECS 202-727-0
- 3-(Dimethylamino)phenol
- DTXCID105101
-
- Inchi: 1S/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H3
- InChI Key: MESJRHHDBDCQTH-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)N(C)C
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.5Ų
Phenoxy, 3-(dimethylamino)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
154286-35-8 (Phenoxy, 3-(dimethylamino)-) Related Products
- 14703-69-6(3-(Methylamino)phenol)
- 150-75-4(4-(Methylamino)phenol)
- 99-07-0(3-(Dimethylamlno)phenol)
- 101-18-8(3-Hydroxydiphenylamine)
- 25069-86-7(Phenol, 4-(diphenylamino)-)
- 65461-91-8(3,3'-Dihydroxydiphenylamine)
- 619-60-3(4-(Dimethylamino)phenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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